Potassium 6-(methyl(phenylsulphonyl)amino)hexanoate

• CAS No.: 94134-00-6
• Molecular Formula: C13H18KNO4S
• Molecular Weight: 323.45 g/mol
• IUPAC Name: potassium;6-[benzenesulfonyl(methyl)amino]hexanoate
• InChI: InChI=1S/C13H19NO4S.K/c1-14(11-7-3-6-10-13(15)16)19(17,18)12-8-4-2-5-9-12;/h2,4-5,8-9H,3,6-7,10-11H2,1H3,(H,15,16);/q;+1/p-1
• InChI Key: CTWVOIURYAXYBM-UHFFFAOYSA-M
• Canonical SMILES: CN(CCCCCC(=O)[O-])S(=O)(=O)C1=CC=CC=C1.[K+]

Description

Potassium 6-(methyl(phenylsulphonyl)amino)hexanoate is a chemical compound with the molecular formula C13H18KNO4S and a molecular weight of 323.44962 g/mol . It is known for its unique structure, which includes a potassium salt of 6-(methyl(phenylsulphonyl)amino)hexanoic acid. This compound is utilized in various scientific research applications due to its distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of potassium 6-(methyl(phenylsulphonyl)amino)hexanoate typically involves the reaction of 6-aminohexanoic acid with methyl phenyl sulfone under specific conditions. The reaction is carried out in the presence of a base, such as potassium hydroxide, to facilitate the formation of the potassium salt. The reaction conditions, including temperature and solvent, are optimized to ensure high yield and purity of the product .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to ensure consistent quality and efficiency. The reaction is typically conducted in large reactors with precise control over temperature, pressure, and other reaction parameters to maximize yield and minimize impurities .

Chemical Reactions Analysis

Types of Reactions

Potassium 6-(methyl(phenylsulphonyl)amino)hexanoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like amines for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, and substituted derivatives of the original compound.

Scientific Research Applications

Potassium 6-(methyl(phenylsulphonyl)amino)hexanoate has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and pathways.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development and as a pharmacological agent.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of potassium 6-(methyl(phenylsulphonyl)amino)hexanoate involves its interaction with specific molecular targets and pathways. The compound can modulate the activity of enzymes and receptors, leading to changes in cellular processes. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to potassium 6-(methyl(phenylsulphonyl)amino)hexanoate include:

• Sodium 6-(methyl(phenylsulphonyl)amino)hexanoate
• Lithium 6-(methyl(phenylsulphonyl)amino)hexanoate
• 6-(Methyl(phenylsulphonyl)amino)hexanoic acid

Uniqueness

This compound is unique due to its specific potassium salt form, which imparts distinct solubility and reactivity properties compared to its sodium and lithium counterparts. This uniqueness makes it particularly valuable in certain chemical and biological applications .